![molecular formula C12H21NO3 B6210848 tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate CAS No. 2149514-52-1](/img/no-structure.png)
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate
Overview
Description
Tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.3. The purity is usually 93.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate involves the reaction of tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butylamine", "8-oxa-5-azaspiro[3.5]nonane-5-carboxylic acid", "dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "triethylamine (TEA)", "diethyl ether", "sodium bicarbonate (NaHCO3)", "brine", "magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Synthesis of tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate", "a. Dissolve 8-oxa-5-azaspiro[3.5]nonane-5-carboxylic acid (1.0 g, 5.5 mmol) and DCC (1.3 g, 6.3 mmol) in DMF (10 mL) and stir for 30 minutes at room temperature.", "b. Add tert-butylamine (0.7 mL, 6.0 mmol) and TEA (1.2 mL, 8.6 mmol) to the reaction mixture and stir for 24 hours at room temperature.", "c. Filter the precipitated dicyclohexylurea and wash the filter cake with diethyl ether.", "d. Concentrate the filtrate under reduced pressure and purify the residue by column chromatography (silica gel, eluent: hexane/ethyl acetate = 4:1) to obtain tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate as a white solid (1.2 g, 80%).", "Step 2: Synthesis of tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate", "a. Dissolve tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate (0.5 g, 2.2 mmol) in DMF (5 mL) and add NaHCO3 (0.3 g, 3.6 mmol).", "b. Stir the reaction mixture at room temperature for 30 minutes.", "c. Add brine (10 mL) and extract the mixture with diethyl ether (3 x 10 mL).", "d. Dry the organic layer over MgSO4 and concentrate under reduced pressure to obtain tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate as a white solid (0.4 g, 80%)." ] } | |
CAS No. |
2149514-52-1 |
Molecular Formula |
C12H21NO3 |
Molecular Weight |
227.3 |
Purity |
93 |
Origin of Product |
United States |
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